Cas no 1427501-81-2 (4,6-Dimethoxypyrazolo[1,5-A]pyridine)

4,6-Dimethoxypyrazolo[1,5-A]pyridine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyridine core substituted with methoxy groups at the 4 and 6 positions. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its methoxy substitutions enhance stability and modulate reactivity, facilitating selective functionalization. The compound is particularly useful in the development of bioactive molecules due to its ability to act as a versatile scaffold. High purity and consistent quality ensure reliable performance in research and industrial applications. Its synthetic utility and structural features make it a preferred choice for advanced chemical transformations.

4,6-Dimethoxypyrazolo[1,5-A]pyridine structure

1427501-81-2 structure

Product Name:4,6-Dimethoxypyrazolo[1,5-A]pyridine

CAS No:1427501-81-2

MF:C₉H₁₀N₂O₂

MW:178.187901973724

CID:4827579

Update Time:2025-06-30

4,6-Dimethoxypyrazolo[1,5-A]pyridine Chemical and Physical Properties

Names and Identifiers

- 4,6-DIMETHOXYPYRAZOLO[1,5-A]PYRIDINE
- 4,6-Dimethoxypyrazolo[1,5-A]pyridine
- Inchi： 1S/C9H10N2O2/c1-12-7-5-9(13-2)8-3-4-10-11(8)6-7/h3-6H,1-2H3
- InChI Key： PFRNWUUOFGEZHF-UHFFFAOYSA-N
- SMILES： O(C)C1=CC(=CN2C1=CC=N2)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 177
XLogP3: 1
Topological Polar Surface Area: 35.8

4,6-Dimethoxypyrazolo[1,5-A]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM270308-1g	4,6-Dimethoxypyrazolo[1,5-a]pyridine	1427501-81-2	97%	1g	$***	2023-03-30
Alichem	A029197722-1g	4,6-Dimethoxypyrazolo[1,5-a]pyridine	1427501-81-2	97%	1g	640.64 USD	2021-06-01
Chemenu	CM270308-1g	4,6-Dimethoxypyrazolo[1,5-a]pyridine	1427501-81-2	97%	1g	$547	2021-08-18

4,6-Dimethoxypyrazolo[1,5-A]pyridine Related Literature

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4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 4,6-Dimethoxypyrazolo[1,5-A]pyridine

Introduction to 4,6-Dimethoxypyrazolo[1,5-A]pyridine (CAS No. 1427501-81-2)

4,6-Dimethoxypyrazolo[1,5-A]pyridine (CAS No. 1427501-81-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 4,6-Dimethoxypyrazolo[1,5-A]pyridine make it an attractive candidate for the development of novel drugs targeting various diseases.

The chemical structure of 4,6-Dimethoxypyrazolo[1,5-A]pyridine consists of a pyrazole ring fused to a pyridine ring, with two methoxy groups attached at the 4 and 6 positions. This configuration imparts specific electronic and steric properties that influence its reactivity and biological activity. The methoxy groups are known to enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design.

Recent studies have explored the pharmacological properties of 4,6-Dimethoxypyrazolo[1,5-A]pyridine. One notable area of research is its potential as an inhibitor of kinases, which are enzymes involved in signal transduction pathways and play a critical role in various cellular processes. Kinase inhibitors have shown promise in the treatment of cancer and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4,6-Dimethoxypyrazolo[1,5-A]pyridine derivatives exhibited potent inhibitory activity against specific kinases, such as Aurora A and B.

In addition to kinase inhibition, 4,6-Dimethoxypyrazolo[1,5-A]pyridine has been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation and tissue damage. Research has shown that 4,6-Dimethoxypyrazolo[1,5-A]pyridine can modulate the expression of pro-inflammatory cytokines and inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation. These findings suggest that 4,6-Dimethoxypyrazolo[1,5-A]pyridine may have therapeutic potential in managing inflammatory conditions.

The synthesis of 4,6-Dimethoxypyrazolo[1,5-A]pyridine has been optimized using various methodologies to improve yield and purity. One common approach involves the reaction of 3-amino-2-methyl-4-methoxybenzoic acid with ethyl cyanoacetate followed by cyclization under acidic conditions. This method provides a straightforward route to access the target compound with high efficiency. The ability to synthesize 4,6-Dimethoxypyrazolo[1,5-A]pyridine on a large scale is essential for its application in drug discovery and development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4,6-Dimethoxypyrazolo[1,5-A]pyridine-based compounds in human subjects. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These findings provide a strong foundation for advancing these compounds into later stages of clinical testing.

In conclusion, 4,6-Dimethoxypyrazolo[1,5-A]pyridine (CAS No. 1427501-81-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for the development of novel therapeutic agents targeting kinases and inflammatory pathways. Ongoing research and clinical trials will further elucidate its full therapeutic potential and contribute to advancements in drug discovery.